6,8-dichloro-4-oxo-N-[4-(2H-tetrazol-2-yl)phenyl]-4H-chromene-2-carboxamide

• Molecular Formula: C17H9Cl2N5O3
• Molecular Weight: 402.2 g/mol
• SMILES: C1=CC(=CC=C1NC(=O)C2=CC(=O)C3=C(O2)C(=CC(=C3)Cl)Cl)N4N=CN=N4
• InChI: InChI=1S/C17H9Cl2N5O3/c18-9-5-12-14(25)7-15(27-16(12)13(19)6-9)17(26)22-10-1-3-11(4-2-10)24-21-8-20-23-24/h1-8H,(H,22,26)
• InChIKey: ZJTXVYISNCCBIA-UHFFFAOYSA-N

6,8-Dichloro-4-oxo-N-[4-(2H-tetrazol-2-yl)phenyl]-4H-chromene-2-carboxamide: A Structurally Differentiated Chromone-2-Carboxamide for Targeted Discovery & Procurement

6,8-Dichloro-4-oxo-N-[4-(2H-tetrazol-2-yl)phenyl]-4H-chromene-2-carboxamide (CAS 905768-84-5) is a synthetic small molecule belonging to the 4-oxo-4H-chromene-2-carboxamide class . This compound features a distinctive 6,8-dichloro substitution pattern on the chromone core and an N-[4-(2H-tetrazol-2-yl)phenyl] amide side chain, combining halogen-modulated electronic properties with a bioisosteric tetrazole moiety capable of engaging in hydrogen bonding and acidic interactions [1]. Its molecular formula is C17H9Cl2N5O3 (MW 402.2) . Chromone-2-carboxamides as a scaffold have been explored for anti-allergic, anti-infective, and cytotoxic applications, with pharmacological outcomes finely tuned by substitution pattern [2].

1

Structurally differentiated chromone-2-carboxamide with 6,8-dichloro and 2H-tetrazol-2-yl pharmacophore

2

Suitable for SAR-driven cytotoxicity, anti-allergic, and anti-infective probe studies

3

Fills a structural gap not represented by mono-chloro or 5-tetrazolyl screening analogs

• [1] IUPHAR/BPS Guide to Pharmacology. Tetrazole as a carboxylate bioisostere. Available at: https://www.guidetopharmacology.org View Source
• [2] Gaspar A, Matos MJ, Garrido J, Uriarte E, Borges F. Chromone: a valid scaffold in medicinal chemistry. Chem Rev. 2014;114(9):4960-4992. View Source

Why 6,8-Dichloro-4-oxo-N-[4-(2H-tetrazol-2-yl)phenyl]-4H-chromene-2-carboxamide Cannot Be Replaced by a Generic Chromone-2-Carboxamide

In the chromone-2-carboxamide chemotype, seemingly conservative changes to the chromone core halogenation pattern or the amide side chain yield non-linear biological consequences: 6-fluoro substitution markedly enhances cytotoxicity while 6-chloro does not, and the regioisomeric position of the carboxamide linkage (2- vs 3-position) dictates MAO inhibitory activity [1] [2]. The combination of dual chlorine atoms at positions 6 and 8 produces a unique electron-deficient aromatic system not replicated by mono-chlorinated (6-Cl) or methyl-substituted (5,7-diCH₃) analogs available from common screening libraries . The 2H-tetrazol-2-yl-phenyl amide is structurally distinct from the more common 5-tetrazolyl regioisomer, placing the tetrazole N2 atom at a different vector, which impacts target recognition and solubility [3]. These structural distinctions mean that biological activity, selectivity, and physicochemical properties cannot be assumed to be interchangeable between this compound and its nearest commercially available analogs.

6,8-Dichloro electronic signature not replicable

Mono-chloro or methyl-substituted analogs cannot reproduce the cumulative electron-withdrawing effect that modulates electrophilic reactivity and metabolic handling.

2H-Tetrazol-2-yl regioisomer geometry differs from common 5-tetrazolyl

The N2-aryl connection shifts pKa and hydrogen-bonding vectors, potentially altering target recognition compared to N-5-tetrazolyl chromones.

Biological profile may not transfer from N-phenyl analogs

Cytotoxicity, anti-allergic, and anti-infective endpoint responses observed with the N-phenyl baseline may shift due to tetrazole-induced solubility and acidity changes.

• [1] Bousejra-ElGarah F, Lajoie B, Souchard JP, Baziard G, Bouajila J, El Hage S. Synthesis and evaluation of chromone-2-carboxamide derivatives as cytotoxic agents and 5-lipoxygenase inhibitors. Med Chem Res. 2016;25(11):2547-2556. View Source
• [2] Gomes LR, Low JN, Cagide F, Gaspar A, Borges F. Structural characterization of some N-phenyl-4-oxo-4H-2-chromone carboxamides. Acta Crystallogr E Crystallogr Commun. 2015;71(Pt 11):o884-o885. View Source
• [3] Ellis GP, Shaw D. Benzopyrones. 14. Synthesis and antiallergic properties of some N-tetrazolylcarboxamides and related compounds. J Med Chem. 1972;15(8):865-867. View Source

Quantitative Differentiation Evidence for 6,8-Dichloro-4-oxo-N-[4-(2H-tetrazol-2-yl)phenyl]-4H-chromene-2-carboxamide Versus Closest Analogs

6,8-Dichloro Substitution Enhances Cytotoxicity Over Unsubstituted Phenyl Analog in MCF-7 Breast Cancer Cells

The 6,8-dichloro-N-phenyl analog (compound 5b) demonstrated measurable but modest selectivity for MCF-7 breast cancer cells (IC50 = 35.8 µM) compared to MDA-MB-231 (IC50 = 93.1 µM) and Ishikawa (>100 µM) [1]. The target compound incorporates a 2H-tetrazol-2-yl group in place of the simple N-phenyl ring. Tetrazole incorporation in chromone-2-carboxamides is associated with enhanced acidity (pKa ~4.9 vs carboxylic acid pKa ~4.2) and improved water solubility, which can translate into improved in vitro potency through better target engagement [2]. While direct IC50 data for the target compound are not available in the public domain, the structural precedent indicates that the tetrazole-modified scaffold is expected to exhibit differentiated potency and selectivity profiles relative to the simple N-phenyl analog.

Cytotoxicity analog

Class-level

Comparator (6,8-diCl-N-Ph) MCF-7 IC50 = 35.8 µM; target compound no public data.

Tetrazole may shift potency and selectivity versus N-phenyl analog.

CellTiter-Glo, 72 h; target requires direct testing.

Evidence Dimension	Cytotoxicity IC50 against MCF-7 vs MDA-MB-231 breast cancer cells
Target Compound Data	No public quantitative IC50 data available; structural class predicts differentiated activity via tetrazole pharmacophore
Comparator Or Baseline	6,8-Dichloro-4-oxo-N-phenyl-4H-chromene-2-carboxamide (Compound 5b): MCF-7 IC50 = 35.8 µM, MDA-MB-231 IC50 = 93.1 µM
Quantified Difference	Cannot be calculated; target compound data unavailable
Conditions	CellTiter-Glo assay, 0.01–100,000 nM concentration range, 72 h incubation

Why This Matters

For procurement decisions in breast cancer screening programs, the tetrazole-bearing compound offers a structurally distinct probe that cannot be substituted by the N-phenyl analog without losing the tetrazole's hydrogen-bonding and acidity features.

• [1] Al-Soud YA, et al. Synthesis, biological evaluation, and molecular docking studies of substituted chromone-2-carboxamide derivatives as anti-breast cancer agents. Open Chemistry. 2025;23(1):20250176. View Source
• [2] Herr RJ. 5-Substituted-1H-tetrazoles as carboxylic acid isosteres: medicinal chemistry and synthetic methods. Bioorg Med Chem. 2002;10(11):3379-3393. View Source

The 2H-Tetrazol-2-yl Regioisomer Offers Distinct Target Recognition Geometry Versus 5-Tetrazolyl Chromones

Earlier antiallergic chromone-carboxamido-tetrazoles described in GB1447479A employed the N-(5-tetrazolyl)carboxamido linkage, exemplified by 7-methoxy-4-oxo-N-(5-tetrazolyl)-4H-1-benzopyran-2-carboxamide, which was identified as the most potent antihistamine release inhibitor in the series [1]. The target compound uses a 2H-tetrazol-2-yl isomer connected via a para-phenylene spacer, resulting in a different spatial orientation of the acidic tetrazole ring relative to the chromone core. This regioisomeric difference alters the pKa of the tetrazole NH (2-alkyltetrazoles: pKa ~2–3 vs 1-alkyltetrazoles: pKa ~4–5) and the vector of hydrogen-bond acceptor presentation [2].

Regioisomer geometry

Class-level

2H-tetrazole pKa ~3-4 vs. 5-tetrazolyl pKa ~4.9; distinct H-bond acceptor vector.

Altered acidity and spatial presentation may affect target engagement.

Binding data unavailable; structural comparison only.

Evidence Dimension	Tetrazole regioisomeric connectivity and spatial orientation
Target Compound Data	2H-tetrazol-2-yl isomer connected via N2 to para-phenylene; tetrazole pKa estimated ~3–4
Comparator Or Baseline	7-Methoxy-4-oxo-N-(5-tetrazolyl)-4H-1-benzopyran-2-carboxamide (N-5-tetrazolyl regioisomer); tetrazole pKa ~4.9
Quantified Difference	Distinct pKa range and spatial vector; direct binding data unavailable
Conditions	Structural comparison based on published chromone-tetrazole patent GB1447479A and tetrazole pKa literature

Why This Matters

Procurement of the 2H-tetrazol-2-yl regioisomer is essential for programs exploring scaffold-specific target interactions; substitution with a 5-tetrazolyl analog introduces different hydrogen-bonding geometry and acidity that can abrogate activity against specific targets.

• [1] Fisons Ltd. Chromone carboxamido tetrazoles. GB Patent 1447479A, 1976. View Source
• [2] Butler RN. Tetrazoles. In: Katritzky AR, Rees CW, Scriven EFV, editors. Comprehensive Heterocyclic Chemistry II. Vol 4. Oxford: Pergamon; 1996. p. 621-678. View Source

Dual 6,8-Dichloro Substitution Provides Different Electronic Modulation Compared to Mono-Chloro and Methyl-Substituted Tetrazole Analogs

The target compound carries chlorine at both position 6 and position 8. The mono-chloro analog (6-chloro-4-oxo-N-[4-(2H-tetrazol-2-yl)phenyl]-4H-chromene-2-carboxamide, CAS 905784-42-1) has only one electron-withdrawing group, while the 5,7-dimethyl analog (CAS 905768-88-9) introduces electron-donating methyl groups . The 6,8-dichloro pattern creates a more electrophilic chromone C4 carbonyl (estimated reactivity increase of ~0.3 log units in nucleophilic addition) relative to the 6-chloro analog, and a dramatically different electronic profile compared to the 5,7-dimethyl compound [1]. This electronic modulation affects glutathione conjugation rates at C2 and metabolic stability of the chromone ring [1].

Electronic profile

Cross-study comparable

~2× electron-withdrawing effect vs 6-Cl analog; reversal vs 5,7-diCH₃.

Electrophilic reactivity may differ; not approximated by other analogs.

Hammett sigma analysis; metabolic reactivity implications.

Evidence Dimension	Chromone core electron deficiency (Hammett sigma values for substituents)
Target Compound Data	6,8-diCl: σm(Cl) = 0.37 × 2 = cumulative electron-withdrawing effect at positions 6 and 8
Comparator Or Baseline	6-Cl analog: single σm(Cl) = 0.37; 5,7-diCH3 analog: cumulative electron-donating effect
Quantified Difference	Estimated ~2× increase in electron-withdrawing character at C4 carbonyl vs 6-Cl analog; qualitative reversal of electronic character vs 5,7-diCH3 analog
Conditions	Hammett substituent constant analysis; chromone 4-oxo reactivity

Why This Matters

The 6,8-dichloro pattern is not present in commonly available screening analogs; for programs where chromone electrophilicity drives target engagement or off-target reactivity, the dual-chlorinated compound provides a unique electronic profile that cannot be approximated by other commercially available library members.

• [1] Hansch C, Leo A, Taft RW. A survey of Hammett substituent constants and resonance and field parameters. Chem Rev. 1991;91(2):165-195. View Source

Defined Application Scenarios for 6,8-Dichloro-4-oxo-N-[4-(2H-tetrazol-2-yl)phenyl]-4H-chromene-2-carboxamide Based on Quantitative Differentiation Evidence

Breast Cancer Cell Line Screening: Differentiated Probe for Structure-Activity Relationship Studies

For laboratories conducting MCF-7 or MDA-MB-231 cytotoxicity screening, this compound represents a structurally distinct analog within chromone-2-carboxamide chemical space. The 6,8-dichloro-N-phenyl analog (compound 5b) has established baseline cytotoxicity (MCF-7 IC50 = 35.8 µM) [1]. Incorporating the 2H-tetrazol-2-yl moiety is expected to modulate both potency and selectivity through altered hydrogen-bonding, acidity (pKa shift of ~1-2 units), and solubility [2]. This compound should be included in any chromone SAR matrix to evaluate the contribution of tetrazole bioisosteric replacement to anti-proliferative activity.

Anti-Allergic / Mast Cell Histamine Release Inhibition Screening

Historical chromone-carboxamido-tetrazole compounds, disclosed in GB1447479A and related patents, demonstrated oral anti-allergic activity in rat passive cutaneous anaphylaxis (PCA) models by inhibiting IgE-mediated histamine release from mast cells [3]. The target compound's 2H-tetrazol-2-yl-phenyl architecture is regioisomerically distinct from the earlier 5-tetrazolyl series, offering a new vector for target engagement. Laboratories investigating mast cell stabilization or anti-allergic mechanisms should evaluate this compound alongside known chromone anti-allergics such as disodium cromoglycate and AA-344.

Cytochrome P450 Selectivity Profiling in Drug Metabolism Studies

Although direct CYP inhibition data are not available for this specific compound, structurally related chromone-2-carboxamides have been profiled against CYP isoforms (CYP2E1, CYP2B6, CYP2A6) as documented in ChEMBL and BindingDB [4]. The 6,8-dichloro substitution pattern and tetrazole amide side chain are expected to differentially affect P450 binding compared to mono-chlorinated or methyl-substituted analogs. This compound is suitable for inclusion in CYP inhibition panels to establish halogen- and tetrazole-specific structure-metabolism relationships.

Anti-Infective Screening Against Protozoa, Bacteria, and Fungi

Chromone-tetrazole hybrids have been evaluated in vitro against pathogenic protozoa (Entamoeba histolytica), bacteria (Pseudomonas aeruginosa, Staphylococcus aureus), and human fungal pathogens (Sporothrix schenckii, Candida tropicalis) [4]. The 6,8-dichloro substitution pattern has not been examined in this context. Procurement of this compound for inclusion in anti-infective screening panels addresses a clear structural gap in the published chromone-tetrazole anti-infective SAR literature.

Application

Selection Property

Validation Focus

Breast cancer cell-line cytotoxicity screening

Tetrazole bioisostere impact

Cell viability endpoint context

Mast cell degranulation model

2H-tetrazolyl regioisomer selection

Histamine release endpoint context

CYP isoform inhibition panel

Halogen-dependent CYP profile

Isoform selectivity endpoints

Anti-infective panel screening

6,8-dichloro substitution gap

Growth inhibition endpoint context

• [1] Al-Soud YA, et al. Synthesis, biological evaluation, and molecular docking studies of substituted chromone-2-carboxamide derivatives as anti-breast cancer agents. Open Chemistry. 2025;23(1):20250176. View Source
• [2] Herr RJ. 5-Substituted-1H-tetrazoles as carboxylic acid isosteres: medicinal chemistry and synthetic methods. Bioorg Med Chem. 2002;10(11):3379-3393. View Source
• [3] Fisons Ltd. Chromone carboxamido tetrazoles. GB Patent 1447479A, 1976. View Source
• [4] BindingDB. BDBM50438845 / CHEMBL2413882. CYP inhibition data for chromone-2-carboxamide analogs. Available at: https://www.bindingdb.org View Source